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Compound of Interest

Compound Name: d(pT)10

Cat. No.: B1168224

Initial searches for "d(pT)10" and its applications in nanotechnology did not yield specific
results for a molecule with this designation. The term "d(pT)10" typically refers to a single-
stranded DNA oligonucleotide composed of ten deoxythymidine monophosphate units. While
DNA nanotechnology is a burgeoning field that utilizes oligonucleotides for the self-assembly of
nanostructures, drug delivery, and biosensing, the specific applications of a 10-mer poly-
thymidine sequence are not extensively documented under this particular name in publicly
available research.

The search results did, however, provide extensive information on various aspects of
nanotechnology, including the use of nanoparticles in drug delivery, biosensors, and other
advanced applications. This suggests that while a specific protocol for "d(pT)10" is not
available, the principles of DNA nanotechnology and the applications of other oligonucleotides
can provide a framework for its potential uses.

It is important to note that some search results referred to "D-PT 10," a product from Phoenix
Contact, which is an end cover for terminal blocks and is unrelated to nanotechnology.[1][2][3]
Other results discussed platinum (Pt) nanoparticles, some with sizes in the 10 nm range, which
are also not the subject of the present inquiry.[4][5][6][7]

Given the absence of specific data on "d(pT)10," this document will provide a generalized
overview of how short oligonucleotides, such as a poly-thymidine sequence, could be applied
in nanotechnology, drawing parallels from existing research on similar DNA-based
nanosystems.
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Potential Applications and Generalized Protocols

Short oligonucleotides are fundamental building blocks in DNA nanotechnology. Their ability to
hybridize with complementary sequences allows for the precise assembly of complex
nanostructures. A poly-thymidine sequence like d(pT)10 could serve several roles:

o Linker Molecule: It can act as a flexible spacer or linker to connect different nanoparticles or
functional molecules. The length and flexibility of the poly-T sequence can be advantageous
in controlling the distance and orientation between conjugated components.

o Component of DNA Origami: In DNA origami, long single-stranded DNA is folded into a
desired shape using shorter "staple” strands. A d(pT)10 sequence could potentially be a
component of such staple strands.

o Surface Functionalization: Nanoparticles can be functionalized with d(pT)10 to prevent
aggregation and to provide a site for further modification or hybridization with complementary
DNA strands.

Generalized Experimental Workflow for Nanoparticle
Functionalization

Below is a generalized workflow for the functionalization of gold nanoparticles with a thiol-
modified oligonucleotide, which could be adapted for d(pT)10.

Figure 1: Generalized workflow for the functionalization of gold nanoparticles with thiolated
oligonucleotides.

Potential Signhaling Pathway Involvement in Drug
Delivery

In targeted drug delivery, oligonucleotides can be part of a system that recognizes specific cell
surface receptors, leading to the internalization of the nanocarrier and release of the
therapeutic payload. While no specific signaling pathway involving d(pT)10 has been
documented, a hypothetical pathway can be illustrated based on common mechanisms in
nanoparticle-mediated drug delivery.
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Figure 2: Hypothetical signaling pathway for a d(pT)10-functionalized drug delivery system.

Conclusion

While the specific term "d(pT)10" does not correspond to a well-documented application in
nanotechnology, the fundamental principles of DNA nanotechnology suggest potential roles for

such a sequence as a linker, a component of self-assembled structures, or for surface
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functionalization of nanoparticles. The provided workflows and hypothetical pathways are
based on established methods in the field and can serve as a starting point for researchers
interested in exploring the use of short poly-thymidine oligonucleotides in nanotechnological
applications. Further research would be necessary to establish specific protocols and to
quantify the performance of d(pT)10 in these contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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